1-(4a(2)-Amino[1,1a(2)-biphenyl]-3-yl)ethanone

• CAS No.: 728918-68-1
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1-[3-(4-aminophenyl)phenyl]ethanone
• InChI: InChI=1S/C14H13NO/c1-10(16)12-3-2-4-13(9-12)11-5-7-14(15)8-6-11/h2-9H,15H2,1H3
• InChI Key: UOTIYIKAUHGZPX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=CC=C(C=C2)N

Description

MFCD04117383 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its potential applications in chemistry, biology, medicine, and industry. Understanding its synthesis, reactions, and applications can provide valuable insights into its utility and potential.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD04117383 involves specific reaction conditions and reagents. The exact synthetic route may vary depending on the desired purity and yield. Typically, the synthesis involves a series of steps that include the preparation of intermediate compounds, followed by their conversion into the final product through controlled reactions.

Industrial Production Methods: Industrial production of MFCD04117383 requires scalable and efficient methods to ensure high yield and purity. This often involves optimizing reaction conditions, such as temperature, pressure, and the use of catalysts, to facilitate the large-scale synthesis of the compound.

Chemical Reactions Analysis

Types of Reactions: MFCD04117383 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties, enabling its use in different applications.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD04117383 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions.

Major Products Formed: The major products formed from the reactions of MFCD04117383 depend on the specific reagents and conditions used. These products can include derivatives with altered functional groups, which may exhibit different chemical and physical properties.

Scientific Research Applications

MFCD04117383 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe or reagent for studying biological processes. In medicine, MFCD04117383 has potential therapeutic applications, such as in drug development. Additionally, its unique properties make it valuable in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD04117383 involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Similar Compounds: Compounds similar to MFCD04117383 include those with comparable chemical structures and properties. These may include analogs or derivatives that share a common core structure but differ in specific functional groups.

Uniqueness: MFCD04117383 stands out due to its unique combination of properties, which may include specific reactivity, stability, and biological activity

Conclusion

MFCD04117383 is a versatile compound with significant potential in various scientific fields. Its synthesis, reactions, and applications make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry. Understanding its properties and mechanisms of action can pave the way for new discoveries and innovations.